Cas no 1251009-39-8 (1-Aminomethyl-4,5,7,8-Tetrahydro-2,3A,6-Triaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140115))

• Product Name: 1-Aminomethyl-4,5,7,8-Tetrahydro-2,3A,6-Triaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140115)
• CAS No: 1251009-39-8
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 4564873
• Update Time: 2025-10-18

1-Aminomethyl-4,5,7,8-Tetrahydro-2,3A,6-Triaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140115) Chemical and Physical Properties

Names and Identifiers

• 1-Aminomethyl-4,5,7,8-Tetrahydro-2,3A,6-Triaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140115)
• 1-Aminomethyl-4,5,7,8-Tetrahydro-2,3A,6-Triaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester

• Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)16-5-4-11-10(8-14)15-9-17(11)7-6-16/h9H,4-8,14H2,1-3H3
• InChI Key： XRGOZJKFJFKMCT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC2=C(CN)N=CN2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Additional information on 1-Aminomethyl-4,5,7,8-Tetrahydro-2,3A,6-Triaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140115)

Introduction to 1-Aminomethyl-4,5,7,8-Tetrahydro-2,3A,6-Triaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester (CAS No: 1251009-39-8)

The compound 1-Aminomethyl-4,5,7,8-Tetrahydro-2,3A,6-Triaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester, identified by its CAS number 1251009-39-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure combines azulene derivatives with a triaza framework, featuring a primary amine and a tert-butyl ester group. Such structural motifs have garnered considerable attention due to their potential in modulating biological pathways and enhancing therapeutic efficacy.

In recent years, the exploration of heterocyclic compounds has led to groundbreaking discoveries in drug development. The azulene core, known for its unique electronic and steric properties, has been extensively studied for its applications in anticancer, anti-inflammatory, and antimicrobial therapies. The introduction of nitrogen atoms into the azulene scaffold further expands its pharmacological potential by introducing basic centers that can interact with acidic or polar moieties in biological targets. The presence of a primary amine group in 1-Aminomethyl-4,5,7,8-Tetrahydro-2,3A,6-Triaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester suggests its capability to engage in hydrogen bonding and coordinate with metal ions, which are crucial for enzyme inhibition and receptor binding.

The tert-butyl ester functionality at the carboxyl position not only enhances the compound's solubility in organic solvents but also provides a site for further derivatization. This versatility allows chemists to modify the compound's properties tailored to specific biological targets. For instance, the tert-butyl group can be hydrolyzed under acidic or basic conditions to yield a free carboxylic acid, which can then be coupled with other pharmacophores via amide or ester linkages. Such modifications are pivotal in designing prodrugs that exhibit improved bioavailability and targeted release profiles.

Recent studies have highlighted the importance of azulene derivatives in medicinal chemistry due to their ability to interact with various biological macromolecules. The triaza substitution pattern in 1-Aminomethyl-4,5,7,8-Tetrahydro-2,3A,6-Triaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester introduces additional nitrogen atoms that can participate in hydrogen bonding and π-stacking interactions with nucleic acids and proteins. This feature has been exploited in the development of antiviral and anticancer agents where specific interactions with viral proteases or DNA gyrase are essential for therapeutic efficacy.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the azulene core followed by functional group interconversions to introduce the amine and ester moieties. Advances in catalytic methods have enabled more efficient and selective synthesis of such complex molecules. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the triaza ring system with high precision.

The pharmacological profile of 1-Aminomethyl-4,5,7,8-Tetrahydro-2,3A,6-Triaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester is currently under investigation in several preclinical studies. Initial findings suggest that it exhibits potent inhibitory activity against certain enzymes implicated in inflammatory diseases. The compound's ability to modulate enzyme activity may translate into therapeutic benefits for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with DNA-binding proteins has raised interest in its potential as an anticancer agent.

In conclusion, 1-Aminomethyl-4,5,7,8-Tetrahydro-2,3A,6-Triaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer multiple avenues for functionalization and interaction with biological targets. As our understanding of molecular recognition continues to evolve，this compound is poised to play a significant role in the next generation of therapeutics.